Cas no 392296-53-6 (N-[5-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide)

• Product Name: N-[5-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide
• CAS No: 392296-53-6
• MF: C₂₁H₂₂N₄O₂S₂
• MW: 426.554981708527
• CID: 5759369
• PubChem ID: 4592211
• Update Time: 2025-05-24

N-[5-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3,4-dimethylbenzamide
• AKOS024576965
• F0417-0710
• N-[5-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide
• Oprea1_615636
• 392296-53-6
• N-[5-[2-(3,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide
• Benzamide, N-[5-[[2-[(3,5-dimethylphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-3,4-dimethyl-

• Inchi： 1S/C21H22N4O2S2/c1-12-7-13(2)9-17(8-12)22-18(26)11-28-21-25-24-20(29-21)23-19(27)16-6-5-14(3)15(4)10-16/h5-10H,11H2,1-4H3,(H,22,26)(H,23,24,27)
• InChI Key： VPIRQFXEEFDLJU-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2C=CC(C)=C(C)C=2)=O)S1)CC(NC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 426.11841830g/mol
• Monoisotopic Mass: 426.11841830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 8.10±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-[5-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide

Comprehensive Analysis of N-[5-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide (CAS 392296-53-6)

N-[5-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide (CAS 392296-53-6) is a specialized organic compound featuring a 1,3,4-thiadiazole core, which is increasingly studied for its potential applications in medicinal chemistry and material science. The compound's structure integrates dimethylphenyl and benzamide moieties, contributing to its unique physicochemical properties. Researchers are particularly interested in its sulfanyl linkage, which may enhance bioactivity in targeted therapeutic contexts.

Recent trends in pharmaceutical research highlight the growing demand for heterocyclic compounds like 1,3,4-thiadiazole derivatives, owing to their versatility in drug design. The presence of carbamoyl and sulfanyl groups in this molecule suggests potential interactions with biological targets, making it a candidate for further investigation in enzyme inhibition or receptor modulation. Computational studies, such as molecular docking, could elucidate its binding affinities, a topic frequently searched in AI-driven drug discovery platforms.

From a synthetic perspective, CAS 392296-53-6 exemplifies the convergence of multicomponent reactions and green chemistry principles. Laboratories are optimizing routes to reduce hazardous byproducts, aligning with the global push for sustainable synthesis. The compound’s dimethyl-substituted aromatic rings may also contribute to stability, a key consideration for industrial-scale production—a recurring theme in patent literature and SEO queries related to scalable organic synthesis.

Analytical characterization of N-[5-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide typically involves advanced techniques like HPLC-MS and NMR spectroscopy, addressing the precision required for quality control. These methods are frequently discussed in academic forums and search engines, reflecting user interest in structural elucidation protocols. The compound’s lipophilicity, inferred from its benzamide and thiadiazole components, could influence its pharmacokinetic profile, a hot topic in ADMET prediction studies.

Beyond pharmaceuticals, CAS 392296-53-6 may find utility in material science, particularly in designing organic semiconductors or coordination polymers. Its conjugated system and sulfur-containing heterocycle align with research on charge-transfer complexes, a trending subject in nanotechnology journals. Such interdisciplinary potential makes this compound a recurring keyword in high-impact factor publications.

In summary, N-[5-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide represents a multifaceted molecule with applications spanning drug discovery, catalysis, and advanced materials. Its structural complexity and functional diversity cater to both academic curiosity and industrial innovation, positioning it as a compound of enduring relevance in contemporary research.